Cas no 2000108-34-7 (2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one)

2,2-Difluoro-1-(1,3-thiazol-5-yl)ethan-1-one is a fluorinated thiazole derivative with notable reactivity and structural versatility in synthetic chemistry. The presence of difluoromethyl and thiazole moieties enhances its utility as a key intermediate in pharmaceuticals and agrochemicals. The electron-withdrawing difluoro group imparts stability while facilitating selective transformations, making it valuable for constructing complex heterocyclic frameworks. Its thiazole core contributes to bioactivity, often exploited in drug discovery for antimicrobial or antiviral applications. The compound’s well-defined reactivity profile allows for precise functionalization, supporting its use in targeted synthesis. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.

2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one structure

2000108-34-7 structure

Product Name:2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one

CAS No:2000108-34-7

MF:C₅H₃F₂NOS

MW:163.145226716995

CID:6082072

PubChem ID:87864891

Update Time:2025-05-20

2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one
- SCHEMBL5608437
- EN300-1975101
- 2000108-34-7
- Inchi： 1S/C5H3F2NOS/c6-5(7)4(9)3-1-8-2-10-3/h1-2,5H
- InChI Key： AEANFRYZXNGCGZ-UHFFFAOYSA-N
- SMILES： S1C=NC=C1C(C(F)F)=O

Computed Properties

Exact Mass: 162.99034122g/mol
Monoisotopic Mass: 162.99034122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 58.2Å²

2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one Pricemore >>

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Enamine	EN300-1975101-0.05g	2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one	2000108-34-7	0.05g	$948.0	2023-09-16
Enamine	EN300-1975101-0.1g	2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one	2000108-34-7	0.1g	$993.0	2023-09-16
Enamine	EN300-1975101-0.25g	2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one	2000108-34-7	0.25g	$1038.0	2023-09-16
Enamine	EN300-1975101-0.5g	2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one	2000108-34-7	0.5g	$1084.0	2023-09-16
Enamine	EN300-1975101-1.0g	2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one	2000108-34-7	1g	$1256.0	2023-05-25
Enamine	EN300-1975101-2.5g	2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one	2000108-34-7	2.5g	$2211.0	2023-09-16
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Enamine	EN300-1975101-10.0g	2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one	2000108-34-7	10g	$5405.0	2023-05-25
Enamine	EN300-1975101-1g	2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one	2000108-34-7	1g	$1129.0	2023-09-16
Enamine	EN300-1975101-5g	2,2-difluoro-1-(1,3-thiazol-5-yl)ethan-1-one	2000108-34-7	5g	$3273.0	2023-09-16